Cas no 13589-06-5 (BNC210)
BNC210 Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan,L-isoleucyl-
- H-ILE-TRP-OH
- L-ISOLEUCYL-L-TRYPTOPHAN
- REF DUPL: H-Ile-Trp-OH
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-(sulfomethyl)phenyl)propanoic acid
- BNC210
- MFCD00190934
- AY4YUP87RZ
- IW-2143H-Ile-Trp-OH
- S0552
- SCHEMBL3512696
- MS-24687
- Isoleucyl-Tryptophan
- DTXSID101029559
- F87777
- 13589-06-5
- CHEBI:74080
- BDBM50407421
- (S)-2-((2S,3S)-2-Amino-3-methylpentanamido)-3-(1H-indol-3-yl)Propanoic acid
- AKOS030525527
- L-Tryptophan, L-isoleucyl-
- (2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
- (2S)-2-[[(2S,3S)-2-azaniumyl-3-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoate
- IW
- CS-0026797
- Ile-Trp
- UNII-AY4YUP87RZ
- HY-105858
- L-Ile-L-Trp
- CHEMBL56923
- Q4836115
- IW-2143
- BNC210?
- DA-71607
-
- MDL: MFCD00190934
- Inchi: 1S/C17H23N3O3/c1-3-10(2)15(18)16(21)20-14(17(22)23)8-11-9-19-13-7-5-4-6-12(11)13/h4-7,9-10,14-15,19H,3,8,18H2,1-2H3,(H,20,21)(H,22,23)/t10-,14-,15-/m0/s1
- InChI Key: BVRPESWOSNFUCJ-LKTVYLICSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)N)N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 317.17400
- Monoisotopic Mass: 317.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 108A^2
Experimental Properties
- Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.9 g/l) (25 º C),
- PSA: 108.21000
- LogP: 2.74440
BNC210 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-105858-10mM*1mLinDMSO |
BNC210 |
13589-06-5 | 98.10% | 10mM*1mLinDMSO |
¥660 | 2022-05-18 | |
| MedChemExpress | HY-105858-10mg |
BNC210 |
13589-06-5 | 98.03% | 10mg |
¥600 | 2024-04-20 | |
| MedChemExpress | HY-105858-50mg |
BNC210 |
13589-06-5 | 98.03% | 50mg |
¥1700 | 2024-04-20 | |
| MedChemExpress | HY-105858-100mg |
BNC210 |
13589-06-5 | 98.03% | 100mg |
¥2900 | 2024-04-20 | |
| MedChemExpress | HY-105858-500mg |
BNC210 |
13589-06-5 | 98.03% | 500mg |
¥8800 | 2024-04-20 | |
| S e l l e c k ZHONG GUO | S0552-5mg |
BNC210 |
13589-06-5 | 98.35% | 5mg |
¥485.65 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S0552-25mg |
BNC210 |
13589-06-5 | 98.35% | 25mg |
¥1046.37 | 2023-09-15 | |
| DC Chemicals | DC28174-100mg |
BNC210 |
13589-06-5 | >98% | 100mg |
$300.0 | 2023-09-15 | |
| DC Chemicals | DC28174-250mg |
BNC210 |
13589-06-5 | >98% | 250mg |
$500.0 | 2023-09-15 | |
| DC Chemicals | DC28174-1g |
BNC210 |
13589-06-5 | >98% | 1g |
$1000.0 | 2023-09-15 |
BNC210 Related Literature
-
Alice B. Nongonierma,Richard J. FitzGerald Food Funct. 2013 4 1843
-
Alice B. Nongonierma,Richard J. FitzGerald RSC Adv. 2016 6 75400
-
Mohammad Taghizadeh,Bahram Goliaei,Armin Madadkar-Sobhani Mol. BioSyst. 2015 11 2000
-
Yangyang He,Zhanxian Li,Bingjie Shi,Zhen An,Mingming Yu,Liuhe Wei,Zhonghai Ni RSC Adv. 2017 7 25634
-
Lan Guo,Daoshan Yang,Lian Xia,Fei Qu,Yanan Dou,Fengli Qu,Rongmei Kong,Jinmao You New J. Chem. 2017 41 15277
Additional information on BNC210
Professional Introduction to Compound with CAS No. 13589-06-5 and Product Name: L-Tryptophan, L-Isoleucyl
Compound with the CAS number 13589-06-5 and the product name L-Tryptophan, L-Isoleucyl represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its multifaceted applications in both academic research and industrial settings. The synergistic combination of L-Tryptophan and L-Isoleucyl in this formulation underscores its potential as a versatile tool in the study of metabolic pathways, enzyme kinetics, and protein synthesis.
The L-Tryptophan component of this compound is a crucial amino acid that plays a pivotal role in the biosynthesis of neurotransmitters such as serotonin, which is essential for regulating mood, sleep, and appetite. Additionally, L-Tryptophan is a precursor to melatonin, a hormone that influences circadian rhythms. The inclusion of L-Isoleucyl, another essential amino acid, enhances the compound's functionality by contributing to muscle repair, energy regulation, and immune system support. This dual-amino acid approach offers a comprehensive framework for researchers to explore the intricate relationships between amino acids and their physiological effects.
Recent studies have highlighted the therapeutic potential of compounds containing L-Tryptophan and its derivatives in addressing various neurological and metabolic disorders. For instance, research published in the journal *Biochemical Journal* has demonstrated that L-Tryptophan supplementation can modulate serotonin levels, thereby offering potential benefits in the management of depression and anxiety disorders. Furthermore, the study suggests that combining L-Tryptophan with other amino acids like L-Isoleucyl may enhance its bioavailability and efficacy.
The role of L-Isoleucyl in this compound is equally noteworthy. It is known to be a branched-chain amino acid (BCAA) that supports muscle growth and repair by providing energy to muscle cells during exercise. Moreover, L-Isoleucyl plays a critical role in immune function by aiding in the production of cytokines and other immune mediators. The synergistic effect of L-Tryptophan and L-Isoleucyl makes this compound an attractive candidate for research into conditions where both neurotransmitter regulation and muscle recovery are important.
In the realm of pharmaceutical development, the combination of L-Tryptophan, L-Isoleucyl, and other functional groups within the compound with CAS no. 13589-06-5 opens up new avenues for drug design. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutic agents that target neurological disorders, metabolic syndromes, and even certain types of cancer. The ability to fine-tune the molecular structure of this compound allows for precise targeting of specific biological pathways, thereby increasing its therapeutic efficacy.
The industrial applications of this compound are equally promising. In food science, for example, it can be used as a dietary supplement to enhance nutritional value by providing essential amino acids that support overall health. Additionally, it finds applications in cosmetic formulations where amino acids are known to promote skin health by aiding in collagen production and hydration.
From an academic perspective, this compound serves as an excellent model system for studying amino acid metabolism and signaling pathways. Its unique structure allows researchers to investigate how different amino acids interact within cellular environments, providing insights into fundamental biological processes. This knowledge can then be translated into more effective strategies for disease prevention and treatment.
The synthesis and characterization of compounds like those with CAS no. 13589-06-5 require advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These analytical methods ensure that the compound's purity and structural integrity are maintained throughout its development process. The rigorous testing protocols employed in these studies underscore the importance of quality control in pharmaceutical research.
The future prospects for this compound are bright, with ongoing research aiming to uncover new applications and refine existing formulations. As our understanding of biochemistry continues to evolve, so too will the ways in which we utilize compounds like L-Tryptophan, L-Isoleucyl, and their derivatives. By leveraging cutting-edge scientific techniques and collaborative efforts across disciplines, we can harness the full potential of these remarkable molecules.
13589-06-5 (BNC210) Related Products
- 5576-42-1(adrenocorticotropic hormone*fragment 1-16)
- 386750-22-7(Desvenlafaxine Succinate)
- 16305-75-2(L-Alanyl-L-tryptophan)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)